5-Benzyl-2-(6-methylpyrimidin-4-yl)-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione

• IUPAC Name: 5-benzyl-2-(6-methylpyrimidin-4-yl)-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• InChI: InChI=1S/C18H18N4O2/c1-12-7-16(20-11-19-12)21-9-14-15(10-21)18(24)22(17(14)23)8-13-5-3-2-4-6-13/h2-7,11,14-15H,8-10H2,1H3
• InChI Key: IGBCKJNPRPYIEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CC3C(C2)C(=O)N(C3=O)CC4=CC=CC=C4
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

The compound contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. Pyrrole is known to be a biologically active scaffold which possesses a diverse nature of activities. The compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrole-containing analogs are often synthesized by combining different pharmacophores in a pyrrole ring system. This leads to the formation of more active compounds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrole and pyrimidine rings. Pyrrole rings are known to undergo electrophilic substitution reactions, while pyrimidine rings can participate in a variety of reactions including nucleophilic substitutions.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrole-containing compounds are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more.